Cas no 1260672-43-2 (5-(propan-2-yl)-1,3,4-thiadiazole-2-carboxylic acid)

• Product Name: 5-(propan-2-yl)-1,3,4-thiadiazole-2-carboxylic acid
• CAS No: 1260672-43-2
• MF: C₆H₈N₂O₂S
• MW: 172.204919815063
• MDL: MFCD18250341
• CID: 2761178
• PubChem ID: 23358698
• Update Time: 2025-07-25

5-(propan-2-yl)-1,3,4-thiadiazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-ISOPROPYL-1,3,4-THIADIAZOLE-2-CARBOXYLIC ACID
• 5-(PROPAN-2-YL)-1,3,4-THIADIAZOLE-2-CARBOXYLIC ACID
• AB72795
• 5-(propan-2-yl)-1,3,4-thiadiazole-2-carboxylicacid
• DB-427983
• SCHEMBL8840137
• EN300-198284
• 1260672-43-2
• 5-ISOPROPYL-1,3,4-THIADIAZOLE-2-CARBOXYLICACID
• CS-0184799
• G88217
• 5-(propan-2-yl)-1,3,4-thiadiazole-2-carboxylic acid

• MDL： MFCD18250341
• Inchi： 1S/C6H8N2O2S/c1-3(2)4-7-8-5(11-4)6(9)10/h3H,1-2H3,(H,9,10)
• InChI Key： LZMOOXADHDTZGF-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=NN=C1C(C)C

Computed Properties

• Exact Mass: 172.03064868 g/mol
• Monoisotopic Mass: 172.03064868 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 91.3
• Molecular Weight: 172.21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles

Additional information on 5-(propan-2-yl)-1,3,4-thiadiazole-2-carboxylic acid

Introduction to 5-(propan-2-yl)-1,3,4-thiadiazole-2-carboxylic acid (CAS No. 1260672-43-2)

5-(propan-2-yl)-1,3,4-thiadiazole-2-carboxylic acid, identified by the chemical identifier CAS No. 1260672-43-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the thiadiazole class, which is well-documented for its role in various pharmacological applications. The presence of a propyl group at the 5-position and a carboxylic acid moiety at the 2-position introduces specific reactivity and functionality that make this molecule of particular interest for further investigation.

The structural framework of 5-(propan-2-yl)-1,3,4-thiadiazole-2-carboxylic acid consists of a thiadiazole core, which is a five-membered ring containing sulfur and nitrogen atoms. This core structure is known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The addition of the propyl group enhances the lipophilicity of the molecule, potentially improving its ability to cross biological membranes, while the carboxylic acid group provides a site for further chemical modification or interaction with biological targets.

In recent years, there has been a growing interest in thiadiazole derivatives as scaffolds for drug discovery. Researchers have been exploring various modifications to optimize their pharmacokinetic profiles and bioavailability. The compound 5-(propan-2-yl)-1,3,4-thiadiazole-2-carboxylic acid has been studied for its potential role in modulating enzyme activity and receptor binding. For instance, studies have suggested that thiadiazole derivatives can interact with enzymes such as carbonic anhydrase and oxidoreductases, which are involved in numerous physiological processes.

One of the most compelling aspects of 5-(propan-2-yl)-1,3,4-thiadiazole-2-carboxylic acid is its versatility in serving as a precursor for more complex molecules. The carboxylic acid group can be esterified or amidated to create derivatives with enhanced solubility or targeted biological activity. Additionally, the propyl group can be further functionalized to introduce additional pharmacophores. This flexibility makes it an attractive candidate for medicinal chemists looking to develop novel therapeutic agents.

Recent advancements in computational chemistry have also facilitated the study of 5-(propan-2-yl)-1,3,4-thiadiazole-2-carboxylic acid. Molecular modeling techniques have been employed to predict how this compound might interact with biological targets at the atomic level. These studies have provided valuable insights into its potential mechanisms of action and have helped guide the design of more effective derivatives.

The synthesis of 5-(propan-2-yl)-1,3,4-thiadiazole-2-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations. The use of advanced catalytic systems has improved the efficiency of these synthetic processes, making it more feasible to produce this compound on a larger scale.

From a pharmaceutical perspective, 5-(propan-2-yl)-1,3,4-thiadiazole-2-carboxylic acid holds promise as a lead compound for further development. Its unique structural features and demonstrated biological activity make it a valuable asset in drug discovery programs. As research continues to uncover new therapeutic applications for thiadiazole derivatives, compounds like 5-(propan-2-yl)-1,3,4-thiadiazole-2-carboxylic acid are likely to play an increasingly important role in addressing unmet medical needs.

The future direction of research on 5-(propan-2-yl)-1,3,4-thiadiazole-2-carboxylic acid may include exploring its potential in combination therapies and investigating its effects in preclinical models. By understanding how this compound interacts with biological systems at multiple levels—from molecular interactions to whole organism responses—scientists can better assess its therapeutic potential and develop strategies to maximize its benefits while minimizing any potential side effects.